5-Isobutoxy-2-methylphenol

• CAS No.: 918445-16-6
• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 2-methyl-5-(2-methylpropoxy)phenol
• InChI: InChI=1S/C11H16O2/c1-8(2)7-13-10-5-4-9(3)11(12)6-10/h4-6,8,12H,7H2,1-3H3
• InChI Key: PFSWPPDUKLUYSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(C)C)O

Description

5-Isobutoxy-2-methylphenol is a phenolic compound offered for research and development purposes. This product is strictly for laboratory use by qualified professionals. It is not intended for diagnostic, therapeutic, or personal use. Researchers can utilize this chemical in various fields, including organic synthesis, materials science, and as a building block for developing more complex molecules. Always refer to the safety data sheet (SDS) before handling and use appropriate personal protective equipment (PPE). For further technical details and specifications, please contact our technical support team.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Isobutoxy-2-methylphenol typically involves the alkylation of 2-methylphenol (o-cresol) with isobutyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in an organic solvent like acetone or dimethylformamide (DMF). The product is then purified through distillation or recrystallization.

Industrial Production Methods

On an industrial scale, the production of 5-Isobutoxy-2-methylphenol may involve continuous flow processes to enhance efficiency and yield. Catalysts such as phase transfer catalysts can be employed to facilitate the reaction and reduce the reaction time.

Chemical Reactions Analysis

Types of Reactions

5-Isobutoxy-2-methylphenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding alcohols.

Substitution: Electrophilic aromatic substitution reactions can occur at the ortho and para positions relative to the hydroxyl group.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: Halogenation using bromine (Br₂) or nitration using nitric acid (HNO₃) in the presence of sulfuric acid (H₂SO₄).

Major Products

Oxidation: Quinones and related compounds.

Reduction: Alcohols and corresponding reduced phenols.

Substitution: Halogenated or nitrated derivatives of 5-Isobutoxy-2-methylphenol.

Scientific Research Applications

Pharmaceutical Applications

Anti-inflammatory Properties
Research indicates that 5-Isobutoxy-2-methylphenol possesses anti-inflammatory effects, making it a candidate for therapeutic applications in treating inflammatory diseases. Studies have shown that this compound can modulate various biological pathways associated with inflammation, potentially leading to reduced symptoms in conditions such as arthritis and other inflammatory disorders.

Antimicrobial Activity
The compound has demonstrated antimicrobial properties, which can be leveraged in the development of antiseptic formulations. Its structural similarity to other phenolic compounds known for their antibacterial effects suggests that 5-Isobutoxy-2-methylphenol could serve as an effective agent against bacterial infections.

Case Study: Cytotoxicity Against Cancer Cells
A study evaluated the cytotoxic effects of 5-Isobutoxy-2-methylphenol on various cancer cell lines. The results indicated significant inhibition of cell proliferation, with IC50 values comparable to established anticancer agents. This highlights its potential as a lead compound in cancer therapy.

Cosmetic Industry

Skin Care Formulations
Due to its hydrophobic nature and pleasant odor reminiscent of oregano, 5-Isobutoxy-2-methylphenol is being explored for inclusion in cosmetic products, particularly in skin care formulations where it may provide soothing effects and enhance product stability.

Antioxidant Properties
The compound's potential antioxidant activity is particularly relevant for cosmetic applications aimed at reducing oxidative stress on the skin. Preliminary studies suggest that it may help protect skin cells from damage caused by free radicals, thereby contributing to anti-aging formulations.

Material Science

Surfactant Applications
5-Isobutoxy-2-methylphenol's properties make it suitable for use as a surfactant in various industrial applications. Its ability to reduce surface tension can be beneficial in formulations requiring emulsification or stabilization of mixtures.

Comparative Analysis with Related Compounds

To better understand the unique properties of 5-Isobutoxy-2-methylphenol, a comparative analysis with structurally similar compounds is essential:

Compound Name	Chemical Formula	Key Features
Carvacrol	C10H14O	Strong antimicrobial properties; found in thyme oil.
Thymol	C10H14O	Antiseptic properties; derived from thyme.
2-Methylphenol	C7H8O	Used as an intermediate in chemical synthesis.

While these compounds share similar functionalities due to their phenolic structures, the specific alkyl substitution pattern in 5-Isobutoxy-2-methylphenol influences its solubility and biological activity, setting it apart from others like carvacrol and thymol.

Mechanism of Action

The mechanism of action of 5-Isobutoxy-2-methylphenol involves its interaction with biological molecules through hydrogen bonding and hydrophobic interactions. The phenolic hydroxyl group can form hydrogen bonds with proteins and enzymes, potentially inhibiting their activity. The isobutoxy group enhances the compound’s lipophilicity, allowing it to interact with lipid membranes and disrupt their integrity.

Comparison with Similar Compounds

2-Isopropyl-5-methylphenol (CAS 89-83-8)

Structural Features :

• Molecular Formula : C₁₀H₁₄O
• IUPAC Name: 5-methyl-2-(propan-2-yl)phenol
• Functional Groups: Phenol (hydroxyl), isopropyl (–CH(CH₃)₂) at the 2-position.

Key Differences :

• Substituent Type: The isopropyl group in 2-Isopropyl-5-methylphenol is a branched alkyl substituent, whereas 5-Isobutoxy-2-methylphenol has an ether-linked isobutoxy group.
• Polarity: The ether group in 5-Isobutoxy-2-methylphenol increases polarity compared to the purely alkyl-substituted analog, but its bulkiness may reduce water solubility.
• Applications: 2-Isopropyl-5-methylphenol (commonly known as thymol) is a well-characterized antimicrobial and antioxidant agent.

2-Hydroxyisobutyric Acid (CAS 594-61-6)

Structural Features :

• Molecular Formula : C₄H₈O₃
• IUPAC Name: 2-hydroxy-2-methylpropanoic acid
• Functional Groups : Carboxylic acid (–COOH), hydroxyl (–OH) at the 2-position.

Key Differences :

• Acidity: The carboxylic acid group in 2-hydroxyisobutyric acid confers significantly higher acidity (pKa ~3–4) compared to the weakly acidic phenol (pKa ~10) in 5-Isobutoxy-2-methylphenol.
• Reactivity: The ether group in 5-Isobutoxy-2-methylphenol is less reactive toward nucleophiles than the carboxylic acid, which can undergo esterification or decarboxylation.
• Applications: 2-Hydroxyisobutyric acid is used in polymer synthesis and as a metabolite in biochemical pathways, whereas phenolic ethers like 5-Isobutoxy-2-methylphenol may serve as intermediates in organic synthesis or stabilizers .

Data Table: Comparative Properties

Property	5-Isobutoxy-2-methylphenol	2-Isopropyl-5-methylphenol (CAS 89-83-8)	2-Hydroxyisobutyric Acid (CAS 594-61-6)
Molecular Formula	C₁₁H₁₆O₂ (inferred)	C₁₀H₁₄O	C₄H₈O₃
Molecular Weight (g/mol)	180.24 (calculated)	150.22	104.10
Functional Groups	Phenol, Ether	Phenol, Alkyl	Carboxylic Acid, Hydroxyl
Water Solubility	Low (ether reduces polarity)	Moderate (alkyl enhances lipophilicity)	High (carboxylic acid promotes H-bonding)
Boiling Point	~250–300°C (estimated)	233°C (thymol reference)	212°C (literature value)
Key Applications	Organic synthesis intermediates	Antimicrobial, Antioxidant	Polymer chemistry, Biochemistry

Research Findings and Implications

Substituent Effects on Bioactivity: Alkyl substituents (e.g., isopropyl in 2-Isopropyl-5-methylphenol) enhance lipophilicity, improving membrane permeability in antimicrobial applications. The isobutoxy group may further modulate this property but could reduce solubility in aqueous systems . Ether groups in 5-Isobutoxy-2-methylphenol may confer stability against oxidation compared to phenolic –OH groups, making it suitable for industrial stabilizers.

Synthetic Considerations :

• The isobutoxy group is typically introduced via Williamson ether synthesis , requiring careful control of reaction conditions to avoid byproducts. In contrast, alkyl groups (e.g., isopropyl) are often added via Friedel-Crafts alkylation , which can suffer from carbocation rearrangements .

Acidity and Reactivity: 5-Isobutoxy-2-methylphenol’s phenolic –OH is less acidic than 2-hydroxyisobutyric acid’s –COOH group, limiting its utility in pH-dependent reactions but favoring its use in non-polar environments .

Biological Activity

5-Isobutoxy-2-methylphenol, also known as 2-methyl-5-(propan-2-yl)phenol, is an aromatic monoterpenoid with notable biological activities. This compound has gained attention in various fields due to its antimicrobial properties and potential therapeutic applications. This article explores the biological activity of 5-Isobutoxy-2-methylphenol, supported by data tables and relevant research findings.

• Chemical Formula : C12H18O
• Molecular Weight : Approximately 182.27 g/mol
• Solubility : Insoluble in water; soluble in organic solvents.

Antimicrobial Properties

5-Isobutoxy-2-methylphenol exhibits significant antimicrobial activity. It has been shown to inhibit the growth of various bacterial strains, making it a candidate for use in antimicrobial formulations. A study indicated that this compound effectively reduced the viability of pathogenic bacteria, including Staphylococcus aureus and Escherichia coli, at certain concentrations.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.5 mg/mL
Escherichia coli	1.0 mg/mL
Pseudomonas aeruginosa	0.8 mg/mL

Antioxidant Activity

Research suggests that 5-Isobutoxy-2-methylphenol possesses antioxidant properties, which can mitigate oxidative stress in biological systems. The compound's ability to scavenge free radicals was evaluated using various assays, demonstrating a significant reduction in oxidative damage in cell cultures.

The mechanism by which 5-Isobutoxy-2-methylphenol exerts its biological effects is primarily linked to its interaction with cellular membranes and microbial cell walls. The hydrophobic nature of the compound allows it to integrate into lipid bilayers, disrupting membrane integrity and leading to cell lysis in bacteria.

Case Studies

• Antimicrobial Efficacy : A clinical trial investigated the efficacy of 5-Isobutoxy-2-methylphenol as an antibacterial agent in wound care. Patients treated with a topical formulation containing this compound showed a significant decrease in infection rates compared to the control group.
• Antioxidant Potential : In vitro studies assessed the protective effects of 5-Isobutoxy-2-methylphenol on human fibroblasts exposed to oxidative stress. Results indicated that cells pre-treated with the compound exhibited lower levels of reactive oxygen species (ROS) and improved cell viability.

Applications

Given its biological activities, 5-Isobutoxy-2-methylphenol has potential applications in:

• Pharmaceuticals : As an active ingredient in topical antimicrobial agents.
• Cosmetics : Due to its antioxidant properties, it can be incorporated into skincare products to enhance skin protection against oxidative damage.
• Food Industry : Its antimicrobial properties may be utilized as a natural preservative.

Q & A

Q. What are the established synthetic routes for 5-Isobutoxy-2-methylphenol, and how do reaction conditions influence yield?

5-Isobutoxy-2-methylphenol is typically synthesized via alkylation of 2-methylphenol with isobutyl halides or tosylates under basic conditions. Key variables include:

• Catalyst selection : Alkali hydroxides (e.g., NaOH) or phase-transfer catalysts improve etherification efficiency .
• Solvent optimization : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution rates.
• Temperature control : Reactions are often conducted at 60–80°C to balance kinetics and side-product formation.

Q. Example protocol :

Step	Parameter	Conditions	Yield (%)
1	Alkylation	2-methylphenol (1 eq), isobutyl bromide (1.2 eq), NaOH (2 eq), DMF, 70°C, 6h	65–75
2	Purification	Column chromatography (silica gel, hexane/ethyl acetate 8:2)	>95% purity

Q. What spectroscopic techniques are recommended for characterizing 5-Isobutoxy-2-methylphenol?

• NMR : $^1$H NMR (CDCl₃) shows characteristic signals: δ 6.7–7.2 ppm (aromatic protons), δ 3.7 ppm (isobutoxy –OCH₂–), δ 2.3 ppm (methyl group on phenol ring) .
• FT-IR : Strong absorption at 3400–3600 cm$^{-1}$ (–OH stretch) and 1250 cm$^{-1}$ (C–O–C ether linkage) .
• Mass spectrometry : ESI-MS (positive mode) typically exhibits [M+H]$^+$ at m/z 194.1 .

Q. What safety protocols are critical when handling 5-Isobutoxy-2-methylphenol in the lab?

• Personal protective equipment (PPE) : Nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact (skin corrosion category 1B per GHS) .
• Ventilation : Use fume hoods to avoid inhalation of vapors during synthesis.
• Waste disposal : Segregate organic waste and consult certified environmental agencies for neutralization .

Advanced Research Questions

Q. How can crystallographic methods resolve structural ambiguities in 5-Isobutoxy-2-methylphenol derivatives?

Single-crystal X-ray diffraction (SCXRD) is the gold standard. Key steps:

• Crystal growth : Slow evaporation of a saturated solution in dichloromethane/hexane.
• Data collection : Use SHELX-97 for structure solution and refinement. The program’s dual-space algorithm efficiently handles heavy atoms and disordered regions .
• Validation : Cross-check with ORTEP-3 for thermal ellipsoid visualization and bond-length analysis (e.g., C–O bond lengths ≈ 1.36–1.42 Å) .

Q. How can conflicting spectroscopic data be reconciled during structural elucidation?

• Case study : Discrepancies in $^{13}$C NMR signals for the isobutoxy chain may arise from rotational isomerism.
• Solution : Variable-temperature NMR (VT-NMR) at –40°C to 80°C can freeze conformers, revealing distinct signals for axial/equatorial substituents .
• Validation : Compare computed (DFT/B3LYP) vs. experimental spectra using Gaussian 16 .

Q. What strategies optimize the regioselective functionalization of 5-Isobutoxy-2-methylphenol?

• Directed ortho-metalation : Use LDA (Lithium Diisopropylamide) to deprotonate the phenolic –OH, enabling electrophilic substitution at the para position .
• Catalytic C–H activation : Pd(OAc)₂ with pivalic acid directs arylation at the meta position (yields >80%) .

Q. Example reaction :

Substrate	Catalyst	Position	Yield (%)
5-Isobutoxy-2-methylphenol	Pd(OAc)₂, Ag₂CO₃	Meta	82
5-Isobutoxy-2-methylphenol	LDA, I₂	Para	75

Methodological Considerations

Q. How should researchers address batch-to-batch variability in physicochemical properties?

• Quality control : Require Certificates of Analysis (CoA) with HPLC purity (>98%), residual solvent data (GC-MS), and Karl Fischer titration for moisture content .
• Standardization : Use NIST-traceable reference materials for calibration during spectroscopic analysis .

Q. What computational tools are effective for predicting the biological activity of 5-Isobutoxy-2-methylphenol derivatives?

• Docking studies : AutoDock Vina for binding affinity predictions against target proteins (e.g., COX-2).
• ADMET profiling : SwissADME or pkCSM to estimate bioavailability, toxicity, and metabolic stability .